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Cat. No.: B1192256

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of AZD5718, a potent and selective inhibitor

of 5-lipoxygenase-activating protein (FLAP), and its investigation as a potential therapeutic

agent for chronic kidney disease (CKD). This document consolidates key preclinical and clinical

data, outlines experimental methodologies, and visualizes the underlying signaling pathways

and clinical trial workflows.

Core Concepts: Mechanism of Action and Rationale
for CKD
AZD5718 is a reversible inhibitor of the 5-lipoxygenase-activating protein (FLAP).[1] FLAP is an

integral membrane protein essential for the biosynthesis of leukotrienes, which are potent lipid

mediators involved in inflammation.[2][3] By binding to FLAP, AZD5718 prevents the transfer of

arachidonic acid to 5-lipoxygenase (5-LO), the initial and rate-limiting step in the leukotriene

synthesis pathway. This inhibition leads to a reduction in the production of all downstream

leukotrienes, including leukotriene B4 (LTB4) and the cysteinyl leukotrienes (LTC4, LTD4, and

LTE4).
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Leukotrienes are implicated in the pathophysiology of CKD through their pro-inflammatory and

vasoconstrictive properties, which can contribute to glomerular injury, endothelial dysfunction,

and a decline in renal function.[3] The rationale for investigating AZD5718 in CKD is based on

the hypothesis that inhibiting leukotriene production will ameliorate these detrimental effects,

thereby reducing albuminuria and slowing disease progression.
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Figure 1: Mechanism of AZD5718 Action

Preclinical and Clinical Pharmacology
AZD5718 has been characterized through a series of in vitro and in vivo studies, as well as in

early-phase clinical trials in healthy volunteers.

Preclinical Pharmacology
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Parameter Value Species/System

Mechanism of Action
5-lipoxygenase activating

protein (FLAP) inhibitor
-

Binding Affinity (Kd) 0.0044 µmol/L Human

Binding Off-Rate (Koff) 1.27 min-1 Human

In Vitro IC50 (LTB4 production) 0.039 µmol/L Human whole blood

Maximum In Vitro Inhibition >95% Human whole blood

In Vivo Activity

Active in dog and rabbit blood;

inactive in rat and mouse

blood

-

Table 1: Preclinical Pharmacology of AZD5718.[1]

Clinical Pharmacokinetics and Pharmacodynamics
A first-in-human study involving single and multiple ascending doses (SAD and MAD) in healthy

subjects provided key pharmacokinetic and pharmacodynamic data.

Parameter Value Study Population

Absorption Rapidly absorbed Healthy subjects

Terminal Half-life 10–12 hours Healthy subjects

Time to Steady-state ~3 days Healthy subjects

Target Engagement

Biomarkers

Ex vivo calcium ionophore-

stimulated LTB4 production in

whole blood; endogenous

urinary LTE4

Healthy subjects

IC50 (LTB4 and LTE4

inhibition)
Lower nM range Healthy subjects

Table 2: Clinical Pharmacology of AZD5718 in Healthy Volunteers.[1]
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Clinical Research in Chronic Kidney Disease: The
FLAIR Trial
The "FLAP Inhibition in Renal disease" (FLAIR) study is a Phase 2b, randomized, double-blind,

placebo-controlled, multicenter trial designed to evaluate the efficacy and safety of AZD5718 in

patients with proteinuric CKD.

FLAIR Trial Design
Parameter Description

Study Phase Phase 2b

Design
Randomized, double-blind, placebo-controlled,

multicenter

Patient Population
Patients with proteinuric CKD (with or without

type 2 diabetes)

Sample Size Approximately 632 participants

Treatment Arms
Three different doses of AZD5718 or placebo,

once daily

Treatment Period 1 12 weeks of AZD5718 or placebo

Treatment Period 2
8-week extension with the addition of

dapagliflozin (10 mg/day) to all arms

Primary Efficacy Objective

Dose-response effect of AZD5718 on urinary

albumin-to-creatinine ratio (UACR) after the

dapagliflozin extension

Key Secondary Objectives

Dose-response effect on UACR with AZD5718

alone; effects on estimated glomerular filtration

rate (eGFR)

Table 3: Overview of the FLAIR Clinical Trial.[2][3]

FLAIR Trial Workflow
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Figure 2: FLAIR Clinical Trial Workflow
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Experimental Protocols
This section provides an overview of the methodologies for key experiments cited in the

research of AZD5718.

Ex Vivo Leukotriene B4 (LTB4) Production Assay in
Human Whole Blood
This assay is used to measure the inhibitory effect of AZD5718 on LTB4 synthesis.

Principle: Whole blood is stimulated with a calcium ionophore, which induces the release of

arachidonic acid and subsequent production of leukotrienes. The amount of LTB4 produced is

then quantified, typically by radioimmunoassay (RIA) or enzyme-linked immunosorbent assay

(ELISA).

Methodology:

Blood Collection: Collect whole blood from subjects into heparinized tubes.

Stimulation: Incubate the blood samples with a calcium ionophore (e.g., A23187 at a final

concentration of 10 µM) at 37°C for a specified time (e.g., 30 minutes).

Termination of Reaction: Stop the reaction by placing the samples on ice and centrifuging to

separate plasma.

Sample Preparation: Prepare plasma samples for analysis. This may involve protein

precipitation and solid-phase extraction to purify LTB4.

Quantification: Measure the concentration of LTB4 using a validated radioimmunoassay

(RIA) or a competitive ELISA kit.

Data Analysis: Compare the LTB4 levels in samples from subjects treated with AZD5718 to

those from placebo-treated subjects to determine the percent inhibition.

Urinary Leukotriene E4 (LTE4) Measurement
This non-invasive assay serves as a biomarker for systemic leukotriene production.
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Principle: LTE4 is a stable end-product of the cysteinyl leukotriene pathway that is excreted in

the urine. Its concentration is measured, typically using a competitive ELISA.

Methodology:

Urine Collection: Collect spot or timed urine samples from subjects.

Sample Storage: Store urine samples at -80°C until analysis.

Sample Preparation: Thaw urine samples and centrifuge to remove any particulate matter.

Samples may require dilution with the assay buffer provided in the ELISA kit.

ELISA Procedure:

Add standards and prepared urine samples to the wells of a microplate pre-coated with an

LTE4 antibody.

Add an enzyme-conjugated LTE4 (tracer) to each well to compete with the LTE4 in the

sample for antibody binding sites.

Incubate the plate according to the manufacturer's instructions.

Wash the plate to remove unbound reagents.

Add a substrate solution that will react with the enzyme on the tracer to produce a

colorimetric signal.

Stop the reaction and measure the absorbance using a microplate reader.

Data Analysis: The concentration of LTE4 in the urine samples is inversely proportional to the

signal intensity. Calculate the LTE4 concentration by comparing the sample absorbance to a

standard curve. Results are often normalized to urinary creatinine concentration.

Urinary Albumin-to-Creatinine Ratio (UACR)
Measurement
UACR is a key clinical endpoint for assessing kidney damage and the efficacy of interventions

in CKD.
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Principle: This ratio corrects for variations in urine concentration by normalizing the amount of

albumin to the amount of creatinine excreted.

Methodology:

Urine Collection: Collect a spot urine sample, preferably a first-morning void.

Urinary Albumin Measurement:

Method: Typically measured using a competitive chemiluminescence enzyme

immunoassay or an immunoturbidimetric assay.

Procedure: Urine samples are incubated with a specific anti-human albumin antibody. The

amount of albumin is quantified by measuring the resulting signal (light emission or

turbidity), which is compared to a standard curve.

Urinary Creatinine Measurement:

Method: Commonly measured using the Jaffe colorimetric method.

Principle: Creatinine reacts with picric acid in an alkaline solution to form a colored

complex.

Procedure: The urine sample is mixed with an alkaline picrate solution, and the rate of

color formation is measured spectrophotometrically. The creatinine concentration is

determined by comparing the reaction rate to that of a known creatinine standard.

Calculation of UACR:

Divide the urinary albumin concentration (in mg) by the urinary creatinine concentration (in

g) to obtain the UACR in mg/g.

Conclusion
AZD5718 represents a novel therapeutic approach for chronic kidney disease by targeting the

pro-inflammatory leukotriene pathway. The ongoing FLAIR clinical trial will provide crucial data

on the efficacy and safety of this FLAP inhibitor in reducing albuminuria and potentially slowing

the progression of CKD. The experimental protocols and data presented in this guide offer a
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comprehensive resource for researchers and professionals in the field of nephrology and drug

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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